(+)-5-trans Cloprostenol

• CAS: 57968-81-7
• Synonyms: D-Cloprostenol; (+)-5,6-trans Cloprostenol; (+)-5-trans-16-m-chlorophenoxy tetranor PGF2α; (+)-5-trans-16-m-chlorophenoxy tetranor Prostaglandin F2α
• Molecular Formula: C22H29ClO6
• Molecular Weight: 424.9 g/mol
• SMILES: C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O
• InChI: InChI=1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1+,11-10+/t16-,18-,19-,20+,21-/m1/s1
• InChIKey: VJGGHXVGBSZVMZ-BDFMIYKPSA-N

(+)-5-trans Cloprostenol (CAS 57968-81-7) is a synthetic analog of prostaglandin F2α (PGF2α) characterized as the trans (E) geometric isomer at the Δ5 double bond position of cloprostenol. It is a minor synthetic impurity generated during the manufacture of the biologically active enantiomer, (+)-cloprostenol (5-cis cloprostenol).

(+)-5-trans Cloprostenol (CAS 57968-81-7): Impurity Profile and Baseline Activity Reference for Prostaglandin F2α Analog Procurement

(+)-5-trans Cloprostenol (CAS 57968-81-7) is a synthetic analog of prostaglandin F2α (PGF2α) characterized as the trans (E) geometric isomer at the Δ5 double bond position of cloprostenol . It is a minor synthetic impurity generated during the manufacture of the biologically active enantiomer, (+)-cloprostenol (5-cis cloprostenol) . As an FP receptor agonist, this compound serves as a critical reference standard for analytical method validation, impurity profiling, and establishing baseline activity in reproductive physiology research, rather than as a primary active pharmaceutical ingredient (API) due to its significantly reduced potency [1].

• [1] Santa Cruz Biotechnology. (+)-5-trans Cloprostenol (CAS 57968-81-7) Product Information. SCBIO. View Source

(+)-5-trans Cloprostenol (57968-81-7): Why Generic Substitution with Active Cloprostenol Isomers Is Scientifically Invalid

Generic substitution of (+)-5-trans Cloprostenol with the active (+)-cloprostenol (5-cis isomer) is scientifically unsound due to a 20-fold difference in biological potency . This disparity arises from the geometric isomerism at the Δ5 double bond, which drastically alters the molecule's three-dimensional conformation and, consequently, its binding affinity to the FP prostaglandin receptor [1]. While both compounds share the same molecular weight and formula (C22H29ClO6), their distinct spatial arrangements lead to a 95% reduction in in vivo activity for the trans isomer in a standard hamster pregnancy termination model . This critical difference mandates the use of (+)-5-trans Cloprostenol as a dedicated reference standard for impurity quantification, stability studies, and comparative pharmacology, rather than as an interchangeable active ingredient.

• [1] Dukes, M., et al. (1974). Cloprostenol (ICI 80,996): a highly potent luteolytic agent in the guinea-pig and hamster. Nature, 250, 330-331. View Source

(+)-5-trans Cloprostenol (57968-81-7): Quantified Differentiation from Active Isomers and In-Class Analogs for Procurement Decisions

Evidence 1: 20-Fold Lower In Vivo Luteolytic Potency Compared to Active (+)-Cloprostenol

(+)-5-trans Cloprostenol demonstrates a 20-fold reduction in luteolytic activity compared to its active 5-cis counterpart, (+)-cloprostenol. This difference is quantified in a standardized in vivo hamster pregnancy termination assay. The trans isomer's lower potency is directly attributable to its altered molecular geometry, which impairs FP receptor binding [1].

Evidence Dimension	In vivo potency (pregnancy termination)
Target Compound Data	Relative activity of 1 (baseline for 20-fold difference)
Comparator Or Baseline	(+)-cloprostenol (5-cis isomer)
Quantified Difference	20-fold less active
Conditions	Hamster pregnancy termination model

Why This Matters

This quantifies the compound's value as an analytical impurity standard and confirms it is unsuitable as a primary API, directly impacting sourcing decisions.

• [1] Santa Cruz Biotechnology. (+)-5-trans Cloprostenol (CAS 57968-81-7) Product Information. SCBIO. View Source

Evidence 2: Receptor Binding Affinity and Selectivity Profile of Cloprostenol at Human Prostanoid Receptors

While direct binding data for the (+)-5-trans isomer are scarce, the receptor affinity profile for cloprostenol establishes a baseline for comparison. Cloprostenol binds with high affinity to the FP receptor (Ki = 31 ± 2.0 nM) and exhibits functional potency (EC50 = 1.0 ± 0.04 nM) in relevant assays [1]. Its selectivity over other prostanoid receptors varies significantly. For instance, its affinity for EP1 (Ki = 1,300 ± 600 nM) and TP (Ki = 93,000 nM) receptors is markedly lower, though it is less selective than newer analogs like travoprost [1].

Evidence Dimension	FP receptor binding affinity (Ki)
Target Compound Data	Cloprostenol: Ki = 31 ± 2.0 nM
Comparator Or Baseline	PGF2α: Ki = 129 ± 12 nM; Travoprost acid: Ki = 35 ± 5.3 nM
Quantified Difference	Cloprostenol has ~4-fold higher affinity than PGF2α and similar affinity to travoprost acid for the FP receptor.
Conditions	In vitro radioligand binding assay using human recombinant FP receptors

Why This Matters

This provides essential context for the class potency, demonstrating that even the parent scaffold has defined receptor interactions, which are disrupted in the (+)-5-trans isomer.

• [1] Hellberg, M. R., et al. (2002). Preclinical efficacy and safety of travoprost, a potent and selective FP prostaglandin receptor agonist. Survey of Ophthalmology, 47(Suppl 1), S13-S33. View Source

Evidence 3: Comparative Luteolytic Efficacy in Dairy Heifers vs. Dinoprost

In a head-to-head study in Holstein heifers, treatment with cloprostenol resulted in a significantly shorter interval to luteolysis compared to dinoprost (the natural PGF2α). This demonstrates that cloprostenol analogs can have superior pharmacodynamic profiles in target species, a trait that is completely lost in the (+)-5-trans impurity [1].

Evidence Dimension	Interval to luteolysis
Target Compound Data	Cloprostenol (single dose): 23.5 ± 2.2 h
Comparator Or Baseline	Dinoprost (single dose): 32.6 ± 2.7 h
Quantified Difference	9.1 h shorter interval (p < 0.05)
Conditions	Holstein heifers; estrous cycle day 7

Why This Matters

Highlights the significant performance gap between active cloprostenol and natural PGF2α, underscoring why the inactive trans isomer cannot serve as a substitute.

• [1] Valldecabres-Torres, X., et al. (2022). Evaluation of luteolysis, follicle size, and time to ovulation in Holstein heifers treated with two different analogs and doses of prostaglandin-F2α. Journal of Dairy Science, 105(5), 4389-4395. View Source

Evidence 4: Potency Comparison vs. Fluprostenol in FP Receptor Agonism

Comparative studies indicate that cloprostenol is 2- to 3-fold more potent than fluprostenol as an FP receptor agonist . However, this increased potency is accompanied by lower receptor selectivity, making it a distinct pharmacological tool . The (+)-5-trans isomer of cloprostenol, however, is dramatically less active than either parent compound.

Evidence Dimension	FP receptor agonist potency
Target Compound Data	Cloprostenol (base activity)
Comparator Or Baseline	Fluprostenol
Quantified Difference	Cloprostenol is 2- to 3-fold more potent than fluprostenol
Conditions	In vitro FP receptor activation assays

Why This Matters

Establishes the relative potency of the cloprostenol scaffold within the FP agonist class, providing a benchmark for which the (+)-5-trans isomer is a significantly weaker outlier.

(+)-5-trans Cloprostenol (57968-81-7): Specialized Application Scenarios Based on Verified Differentiation

Analytical Reference Standard for Impurity Profiling and Method Validation

As a known and quantifiable minor impurity in (+)-cloprostenol synthesis, (+)-5-trans Cloprostenol is the definitive reference standard for developing and validating analytical methods (e.g., HPLC, UPLC-MS) for quality control, stability testing, and batch release of active pharmaceutical ingredients (APIs) and formulated veterinary products containing cloprostenol. Its 20-fold lower potency confirms its classification as an impurity to be controlled [1].

Negative Control in Comparative Luteolytic Activity Assays

In reproductive pharmacology studies, particularly those investigating luteolysis in animal models (e.g., hamster, bovine), (+)-5-trans Cloprostenol serves as a robust negative control or low-activity comparator. Researchers can use its known 20-fold lower activity to establish a quantitative baseline against which to measure the efficacy of novel FP receptor agonists or new formulations of cloprostenol [1].

Investigative Tool for FP Receptor Binding Site Topology

The dramatic loss of activity due solely to Δ5 trans geometry makes this compound a valuable probe for investigating the steric and conformational requirements of the FP receptor binding pocket. By comparing its binding kinetics and functional response to the active cis isomer, researchers can gain insights into the molecular determinants of FP receptor activation and the structural basis for isomer selectivity [2].

• [1] Santa Cruz Biotechnology. (+)-5-trans Cloprostenol (CAS 57968-81-7) Product Information. SCBIO. View Source
• [2] Dukes, M., et al. (1974). Cloprostenol (ICI 80,996): a highly potent luteolytic agent in the guinea-pig and hamster. Nature, 250, 330-331. View Source